Cas no 1000526-48-6 (2-3-(propan-2-yl)phenylacetonitrile)

• Product Name: 2-3-(propan-2-yl)phenylacetonitrile
• CAS No: 1000526-48-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD09923963
• CID: 5214532
• PubChem ID: 55267488
• Update Time: 2024-03-01

2-3-(propan-2-yl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-(1-methylethyl)-
• 2-3-(propan-2-yl)phenylacetonitrile

• MDL： MFCD09923963
• Inchi： 1S/C11H13N/c1-9(2)11-5-3-4-10(8-11)6-7-12/h3-5,8-9H,6H2,1-2H3
• InChI Key： VDHKLLIBEXRXFB-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=CC(C(C)C)=C1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides